Cas no 2171832-38-3 (1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid)

• Product Name: 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid
• CAS No: 2171832-38-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5928097
• PubChem ID: 165873997
• Update Time: 2025-05-19

1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid
• 2171832-38-3
• 1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-2-methylpyrrolidine-2-carboxylic acid
• EN300-1494953

• Inchi： 1S/C27H32N2O5/c1-27(25(31)32)15-9-17-29(27)24(30)14-3-2-8-16-28-26(33)34-18-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,23H,2-3,8-9,14-18H2,1H3,(H,28,33)(H,31,32)
• InChI Key： CVGKCNBGQKDCKX-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCCN1C(CCCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid

Comprehensive Overview of 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid (CAS No. 2171832-38-3)

In the realm of peptide synthesis and pharmaceutical research, 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid (CAS No. 2171832-38-3) has emerged as a critical building block. This compound, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS). Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a 2-methylpyrrolidine-2-carboxylic acid backbone, ensures high reactivity and stability during peptide chain elongation. Researchers and pharmaceutical companies are increasingly leveraging this compound to develop novel therapeutics, particularly in the fields of oncology, neurology, and immunology.

The growing interest in CAS No. 2171832-38-3 aligns with the surge in demand for custom peptide synthesis and drug discovery. With the rise of personalized medicine and targeted therapies, the need for high-purity, specialized amino acid derivatives like this compound has skyrocketed. A frequent query among scientists is: "How does the Fmoc group enhance peptide synthesis efficiency?" The answer lies in its orthogonal protection strategy, which allows selective deprotection under mild basic conditions, minimizing side reactions. This property makes 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid indispensable for synthesizing complex peptides with high yields.

Another hot topic in the scientific community is the application of Fmoc-protected compounds in mRNA vaccine development. While this compound is not directly used in vaccines, its role in producing peptide-based adjuvants or delivery systems has garnered attention. The hexanoyl linker in its structure provides flexibility, enabling conjugation with other biomolecules—a feature highly sought after in bioconjugation and nanoparticle functionalization. Recent studies have explored its potential in creating peptide-drug conjugates (PDCs), a promising avenue for reducing off-target effects in chemotherapy.

From a technical standpoint, the 2-methylpyrrolidine-2-carboxylic acid moiety introduces steric hindrance, which can influence the secondary structure of synthesized peptides. This characteristic is particularly valuable for designing helical peptides or cyclic peptidomimetics, which are gaining traction in GPCR-targeted drug discovery. Researchers often search for "stable Fmoc-amino acids for difficult peptide sequences," and this compound’s resistance to racemization during coupling makes it a top choice. Additionally, its compatibility with automated peptide synthesizers has streamlined workflows in high-throughput screening environments.

Quality control and storage conditions are frequently discussed regarding CAS No. 2171832-38-3. The compound is typically supplied as a white to off-white powder, requiring storage at -20°C under inert conditions to preserve its reactivity. Analytical techniques like HPLC and mass spectrometry are employed to verify purity, which often exceeds 95% for research-grade material. As the pharmaceutical industry shifts toward green chemistry, manufacturers are also exploring solvent-free or aqueous-based synthesis routes for such derivatives to reduce environmental impact.

In conclusion, 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid represents a cornerstone in modern peptide chemistry. Its versatility in peptide backbone modification, coupled with the reliability of the Fmoc protection strategy, ensures its continued relevance in both academic and industrial settings. As biotechnology advances, this compound is poised to play an even greater role in addressing challenges related to peptide stability, bioavailability, and targeted drug delivery.